![molecular formula C10H10N2O3 B1484351 3-Ethyl-6-(furan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione CAS No. 2098074-63-4](/img/structure/B1484351.png)
3-Ethyl-6-(furan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
Overview
Description
3-Ethyl-6-(furan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (ETP) is a derivative of the pyrimidine family of heterocyclic compounds. It is a colorless solid that is soluble in polar organic solvents, and is used in the synthesis of pharmaceuticals and other organic compounds. ETP has numerous applications in scientific research, including in the fields of biochemistry, physiology, and pharmacology.
Scientific Research Applications
Synthetic Pathways and Structural Analysis
A study by Suwito et al. (2017) demonstrated the synthesis of a related compound, ethyl 4-[5-(methoxymethyl)furan-2-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, using a PTSA catalyzed Biginelli reaction. The chemical structure was confirmed through spectroscopic methods, including FTIR, HRESI-MS, 1D, and 2D NMR, highlighting the importance of these techniques in verifying the formation of such complex molecules (Suwito, Zulqaida, Haq, Kristanti, & Indriani, 2017).
Molecular Rearrangement and Functionalization
Sobenina et al. (2011) reported the transformation of ethyl 3-(4,5,6,7-tetrahydroindol-2-yl)propynoate to a furan-2-one–4,5,6,7-tetrahydroindole–cyclobutene sequence, showing the versatility of such compounds in undergoing structural rearrangements and forming complex cyclic structures. This reaction provides insight into the potential of 3-Ethyl-6-(furan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione derivatives for synthesizing novel heterocyclic compounds (Sobenina et al., 2011).
Heterocyclic Compound Synthesis
De Coen et al. (2015) achieved an efficient synthesis of furo[3,4-d]pyrimidine-2,4-diones, which are structurally related to the target compound, through a three-step pathway involving Curtius rearrangement. This work underscores the potential for synthesizing functionalized heterocycles, which could be applicable to derivatives of this compound (De Coen, Jatczak, Muylaert, Mangelinckx, & Stevens, 2015).
Applications in Heterocyclic Chemistry
Furan-Fused Heterocycles Synthesis
Ergun et al. (2014) described the synthesis of novel furan-fused heterocycles, showcasing the reactivity and versatility of furan derivatives in constructing complex molecular architectures. This research could offer a foundation for developing new synthetic routes for compounds related to this compound (Ergun, Dengiz, Ozer, Şahin, & Balcı, 2014).
Novel Heterocyclic Compounds Development
Aniskova et al. (2017) focused on synthesizing new biologically active compounds containing pyrimidine and pyridazine fragments starting from arylmethylidene derivatives of furan-2(3H)-ones. Their work illustrates the potential of utilizing this compound derivatives for the development of compounds with biological significance (Aniskova, Grinev, & Yegorova, 2017).
properties
IUPAC Name |
3-ethyl-6-(furan-2-yl)-1H-pyrimidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O3/c1-2-12-9(13)6-7(11-10(12)14)8-4-3-5-15-8/h3-6H,2H2,1H3,(H,11,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOYFYVYAISEXKS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C=C(NC1=O)C2=CC=CO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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